N-(cyclohex-3-en-1-ylmethyl)-4-(2-oxoimidazolidin-1-yl)benzamide

• IUPAC Name: N-(cyclohex-3-en-1-ylmethyl)-4-(2-oxoimidazolidin-1-yl)benzamide
• InChI: InChI=1S/C17H21N3O2/c21-16(19-12-13-4-2-1-3-5-13)14-6-8-15(9-7-14)20-11-10-18-17(20)22/h1-2,6-9,13H,3-5,10-12H2,(H,18,22)(H,19,21)
• InChI Key: QRXYEIRNQPYUQO-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CC=C1)CNC(=O)C2=CC=C(C=C2)N3CCNC3=O
• Molecular Formula: C17H21N3O2
• Molecular Weight: 299.37 g/mol

Description

N-(cyclohex-3-en-1-ylmethyl)-4-(2-oxoimidazolidin-1-yl)benzamide is a chemical compound that has been studied for its potential use in scientific research. This compound has been found to have various biochemical and physiological effects, which make it a promising candidate for further research.

Mechanism of Action

The mechanism of action of N-(cyclohex-3-en-1-ylmethyl)-4-(2-oxoimidazolidin-1-yl)benzamide is not fully understood. However, it has been found to inhibit the activity of certain enzymes and proteins that are involved in the development and progression of various diseases. The compound has been shown to have anti-inflammatory, anti-cancer, and neuroprotective effects.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. The compound has been shown to inhibit the activity of certain enzymes and proteins that are involved in the development and progression of various diseases. The compound has been shown to have anti-inflammatory, anti-cancer, and neuroprotective effects. Additionally, the compound has been found to have antioxidant properties, which may help to protect cells from damage caused by free radicals.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(cyclohex-3-en-1-ylmethyl)-4-(2-oxoimidazolidin-1-yl)benzamide in lab experiments is its ability to inhibit the activity of certain enzymes and proteins that are involved in the development and progression of various diseases. This makes the compound a promising candidate for further research into the treatment of various diseases. However, one of the limitations of using this compound in lab experiments is its potential toxicity. The compound may have adverse effects on cells and tissues, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on N-(cyclohex-3-en-1-ylmethyl)-4-(2-oxoimidazolidin-1-yl)benzamide. One area of research could focus on the development of new drugs based on this compound. Another area of research could focus on the mechanism of action of this compound, in order to better understand its potential therapeutic effects. Additionally, future research could focus on the toxicity of this compound, in order to determine its safety for use in humans. Overall, there is a great deal of potential for further research on this compound, and it will be interesting to see what new discoveries are made in the future.

Synthesis Methods

The synthesis method for N-(cyclohex-3-en-1-ylmethyl)-4-(2-oxoimidazolidin-1-yl)benzamide involves the reaction of 4-(2-oxoimidazolidin-1-yl)benzoic acid with cyclohex-3-en-1-ylmethanol in the presence of a catalyst. The reaction is carried out under specific conditions of temperature and pressure to obtain the desired product. The purity and yield of the product depend on the reaction conditions and the quality of the starting materials.

Scientific Research Applications

N-(cyclohex-3-en-1-ylmethyl)-4-(2-oxoimidazolidin-1-yl)benzamide has been studied for its potential use in scientific research. This compound has been found to have various biochemical and physiological effects, which make it a promising candidate for further research. The compound has been studied for its potential use in the treatment of various diseases, including cancer, inflammation, and neurological disorders.